Cas no 2228665-90-3 (2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethane-1-sulfonyl chloride)

• Product Name: 2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethane-1-sulfonyl chloride
• CAS No: 2228665-90-3
• MF: C₈H₉ClN₂O₂S₂
• MW: 264.752258062363
• CID: 6173052
• PubChem ID: 165636197
• Update Time: 2025-05-20

2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethane-1-sulfonyl chloride
• 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1-sulfonyl chloride
• 2228665-90-3
• EN300-2004136

• Inchi： 1S/C8H9ClN2O2S2/c1-6-7(2-5-15(9,12)13)11-3-4-14-8(11)10-6/h3-4H,2,5H2,1H3
• InChI Key： MUTFSHDXKZSCTQ-UHFFFAOYSA-N
• SMILES： ClS(CCC1=C(C)N=C2N1C=CS2)(=O)=O

Computed Properties

• Exact Mass: 263.9793976g/mol
• Monoisotopic Mass: 263.9793976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.1Ų

Additional information on 2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethane-1-sulfonyl chloride

Introduction to 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1-sulfonyl chloride (CAS No. 2228665-90-3)

2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 2228665-90-3, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural framework, incorporating both imidazo[2,1-b]thiazole and sulfonyl chloride functionalities, makes it a versatile building block for drug discovery and development.

The imidazo[2,1-b]thiazole core is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive compounds. This heterocyclic system exhibits a broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of a methyl group at the 6-position of the imidazo[2,1-b]thiazole ring enhances its pharmacological profile by influencing electronic and steric properties, thereby modulating interactions with biological targets.

The sulfonyl chloride moiety at the ethane-1-sulfonyl position is another critical feature of this compound. Sulfonyl chlorides are widely used in organic synthesis due to their reactivity in nucleophilic substitution reactions. This property allows for further functionalization of the compound, enabling the attachment of various pharmacophoric groups or biomolecules. Such modifications are essential in the development of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of bioisosterism, where structural analogs with similar biological activity but distinct chemical properties are explored. The compound CAS No. 2228665-90-3 exemplifies this approach by combining an imidazo[2,1-b]thiazole scaffold with a sulfonyl chloride group. This combination not only retains the inherent biological activity of the imidazo[2,1-b]thiazole core but also introduces additional reactivity for further chemical manipulation.

In the context of modern pharmaceutical research, this compound has been investigated for its potential in developing novel small-molecule inhibitors. Studies have demonstrated its utility in targeting enzymes and receptors involved in critical biological pathways. For instance, modifications based on this scaffold have shown promise in inhibiting kinases and other enzyme families implicated in cancer and inflammatory diseases. The 6-methylimidazo[2,1-b][1,3]thiazol-5-yl moiety plays a pivotal role in optimizing binding affinity and selectivity towards these targets.

The synthesis of 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethane-1-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the sulfonyl chloride group necessitates careful handling to prevent unwanted side reactions. Advanced synthetic methodologies have been employed to enhance yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of this compound with biological targets. These studies provide insights into how structural modifications can be tailored to improve efficacy and reduce off-target effects. The methyl group at position 6 has been identified as a key determinant in optimizing binding affinity through steric and electronic effects.

The compound's potential extends beyond traditional drug development applications. It has been explored as a tool compound in biochemical assays and as a precursor for generating libraries of derivatives for high-throughput screening. This approach allows researchers to rapidly identify novel bioactive molecules with optimized properties.

In conclusion,CAS No. 2228665-90-3 represents a significant advancement in medicinal chemistry due to its unique structural features and versatile reactivity. Its combination of an imidazo[2,1-b]thiazole core with a sulfonyl chloride group makes it an invaluable intermediate for developing next-generation therapeutic agents. Ongoing research continues to uncover new applications and synthetic strategies for this compound, reinforcing its importance in pharmaceutical innovation.